2-Cyclohexyl-4-methoxybutan-1-ol

• Molecular Formula: C11H22O2
• Molecular Weight: 186.29 g/mol
• IUPAC Name: 2-cyclohexyl-4-methoxybutan-1-ol
• InChI: InChI=1S/C11H22O2/c1-13-8-7-11(9-12)10-5-3-2-4-6-10/h10-12H,2-9H2,1H3
• InChI Key: GIWSFEYFQBSQEP-UHFFFAOYSA-N
• Canonical SMILES: COCCC(CO)C1CCCCC1

Description

2-Cyclohexyl-4-methoxybutan-1-ol is an organic compound with the molecular formula C11H22O2 It is a cyclohexane derivative with a methoxy group and a butanol chain

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Cyclohexyl-4-methoxybutan-1-ol can be achieved through several methods. One common approach involves the alkylation of cyclohexane with 4-methoxybutanol. The reaction typically requires a strong base such as sodium hydride (NaH) or potassium tert-butoxide (KOtBu) to deprotonate the alcohol, followed by the addition of cyclohexyl bromide (C6H11Br) under anhydrous conditions .

Industrial Production Methods

Industrial production of this compound may involve catalytic hydrogenation of a precursor compound, such as 4-methoxy-2-butanone, in the presence of a suitable catalyst like palladium on carbon (Pd/C) under high pressure and temperature . This method ensures high yield and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

2-Cyclohexyl-4-methoxybutan-1-ol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes using oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: Reduction reactions can convert the compound into its corresponding alcohols or alkanes using reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Substitution: Nucleophilic substitution reactions can replace the methoxy group with other functional groups using reagents like hydrogen bromide (HBr) or sodium iodide (NaI) in acetone.

Common Reagents and Conditions

Oxidation: KMnO4 in acidic or basic medium, CrO3 in acetic acid.

Reduction: LiAlH4 in dry ether, NaBH4 in methanol.

Substitution: HBr in acetic acid, NaI in acetone.

Major Products Formed

Oxidation: Cyclohexyl-4-methoxybutanone, Cyclohexyl-4-methoxybutanal.

Reduction: Cyclohexyl-4-methoxybutanol, Cyclohexylbutane.

Substitution: Cyclohexyl-4-bromobutan-1-ol, Cyclohexyl-4-iodobutan-1-ol.

Scientific Research Applications

2-Cyclohexyl-4-methoxybutan-1-ol has diverse applications in scientific research:

Chemistry: Used as an intermediate in organic synthesis and as a solvent for various chemical reactions.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and analgesic effects.

Industry: Utilized in the production of specialty chemicals, fragrances, and as a stabilizer in polymer formulations.

Mechanism of Action

The mechanism of action of 2-Cyclohexyl-4-methoxybutan-1-ol involves its interaction with specific molecular targets and pathways. The compound may act as a ligand for certain receptors or enzymes, modulating their activity and leading to various biological effects . For example, it may inhibit the activity of cyclooxygenase (COX) enzymes, reducing the production of pro-inflammatory mediators .

Comparison with Similar Compounds

Similar Compounds

• 4-Methoxybutan-1-ol
• Cyclohexylmethanol
• 2-Cyclohexyl-1-butanol

Uniqueness

2-Cyclohexyl-4-methoxybutan-1-ol is unique due to its combination of a cyclohexyl group and a methoxybutanol chain, which imparts distinct chemical and physical properties. Compared to similar compounds, it may exhibit different reactivity, solubility, and biological activity, making it valuable for specific applications .